Cas no 1357470-63-3 ((3-Bromo-1,2-oxazol-5-yl)methanethiol)

• Product Name: (3-Bromo-1,2-oxazol-5-yl)methanethiol
• CAS No: 1357470-63-3
• MF: C₄H₄BrNOS
• MW: 194.04965877533
• MDL: MFCD34575088
• CID: 5613551
• PubChem ID: 165639596
• Update Time: 2025-07-22

(3-Bromo-1,2-oxazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1357470-63-3
• EN300-33051081
• (3-bromo-1,2-oxazol-5-yl)methanethiol
• 5-Isoxazolemethanethiol, 3-bromo-
• (3-Bromoisoxazol-5-yl)methanethiol
• (3-Bromo-1,2-oxazol-5-yl)methanethiol

• MDL： MFCD34575088
• Inchi： 1S/C4H4BrNOS/c5-4-1-3(2-8)7-6-4/h1,8H,2H2
• InChI Key： YEPRQLKNEYLSCY-UHFFFAOYSA-N
• SMILES： BrC1C=C(CS)ON=1

Computed Properties

• Exact Mass: 192.91970g/mol
• Monoisotopic Mass: 192.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.732±0.06 g/cm3(Predicted)
• Boiling Point: 298.9±25.0 °C(Predicted)
• pka: 7.93±0.10(Predicted)

Additional information on (3-Bromo-1,2-oxazol-5-yl)methanethiol

Introducing (3-Bromo-1,2-oxazol-5-yl)methanethiol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-Bromo-1,2-oxazol-5-yl)methanethiol (CAS No. 1357470-63-3) stands out as a versatile intermediate with significant applications in synthetic chemistry and drug development. This compound, characterized by its unique (3-Bromo-1,2-oxazol-5-yl)methanethiol structure, has garnered attention for its role in the synthesis of biologically active molecules. The presence of both bromine and sulfur atoms makes it a valuable building block for further functionalization, enabling the creation of complex derivatives with tailored properties.

The (3-Bromo-1,2-oxazol-5-yl)methanethiol moiety is particularly interesting due to its ability to participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are fundamental in constructing heterocyclic compounds, which are widely prevalent in natural products and pharmaceuticals. Recent studies have highlighted the utility of this compound in the synthesis of oxazole derivatives, which exhibit a broad spectrum of biological activities. For instance, oxazole-based compounds have been investigated for their antimicrobial and anti-inflammatory properties, making them promising candidates for therapeutic applications.

In the realm of drug discovery, the (3-Bromo-1,2-oxazol-5-yl)methanethiol scaffold has been employed to develop novel inhibitors targeting specific enzymes involved in disease pathways. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents at strategic positions within the molecule. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Moreover, the sulfur atom can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have further illuminated the potential of (3-Bromo-1,2-oxazol-5-yl)methanethiol as a key intermediate. Molecular modeling studies have demonstrated that modifications to this core structure can significantly influence its interactions with biological targets. For example, computational screening has identified promising derivatives that exhibit enhanced binding to protein kinases involved in cancer signaling pathways. These findings underscore the importance of rational molecular design in accelerating the discovery of new therapeutic agents.

The synthesis of (3-Bromo-1,2-oxazol-5-yl)methanethiol itself is a testament to the ingenuity of modern synthetic methodologies. Traditional approaches often involve multi-step sequences that can be inefficient and costly. However, recent innovations have enabled more streamlined synthetic routes, leveraging catalytic systems that improve yield and reduce waste. These advancements align with the growing emphasis on green chemistry principles, ensuring that the production of such intermediates is both sustainable and environmentally friendly.

Industrial applications of (3-Bromo-1,2-oxazol-5-yl)methanethiol are also expanding beyond pharmaceuticals into other areas such as agrochemicals and specialty materials. In agrochemistry, oxazole derivatives derived from this compound have shown efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. Similarly, in materials science, functionalized oxazoles contribute to the development of advanced polymers with unique properties like high thermal stability and mechanical strength.

The future prospects for (3-Bromo-1,2-oxazol-5-yl)methanethiol are bright, driven by ongoing research into its reactivity and applications. As our understanding of biological systems deepens, so too does our ability to design molecules that interact with precision at the molecular level. The integration of (3-Bromo-1,2-oxazol-5-yl)methanethiol into innovative drug discovery platforms holds promise for addressing unmet medical needs across various therapeutic areas. Its versatility ensures that it will remain a cornerstone in synthetic chemistry for years to come.